Cas no 1428122-47-7 ((Z)-2-Cyano-N-[4-[2-(dimethylamino)ethylsulfanyl]phenyl]-3-(furan-2-yl)prop-2-enamide)

• Product Name: (Z)-2-Cyano-N-[4-[2-(dimethylamino)ethylsulfanyl]phenyl]-3-(furan-2-yl)prop-2-enamide
• CAS No: 1428122-47-7
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 6404554
• PubChem ID: 97992594
• Update Time: 2025-11-05

(Z)-2-Cyano-N-[4-[2-(dimethylamino)ethylsulfanyl]phenyl]-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26593421
• Z1191952380
• 1428122-47-7
• 2-cyano-N-(4-{[2-(dimethylamino)ethyl]sulfanyl}phenyl)-3-(furan-2-yl)prop-2-enamide
• (Z)-2-Cyano-N-[4-[2-(dimethylamino)ethylsulfanyl]phenyl]-3-(furan-2-yl)prop-2-enamide

• Inchi： 1S/C18H19N3O2S/c1-21(2)9-11-24-17-7-5-15(6-8-17)20-18(22)14(13-19)12-16-4-3-10-23-16/h3-8,10,12H,9,11H2,1-2H3,(H,20,22)/b14-12-
• InChI Key： JXCDDKMQKSCTRG-OWBHPGMISA-N
• SMILES： S(C1C=CC(=CC=1)NC(/C(/C#N)=C\C1=CC=CO1)=O)CCN(C)C

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (Z)-2-Cyano-N-[4-[2-(dimethylamino)ethylsulfanyl]phenyl]-3-(furan-2-yl)prop-2-enamide

Compound Introduction: (Z)-2-Cyano-N-[4-[2-(dimethylamino)ethylsulfanyl]phenyl]-3-(furan-2-yl)prop-2-enamide (CAS No. 1428122-47-7)

Introducing the compound with the CAS number 1428122-47-7, which is formally known as (Z)-2-Cyano-N-[4-[2-(dimethylamino)ethylsulfanyl]phenyl]-3-(furan-2-yl)prop-2-enamide. This compound represents a significant advancement in the field of chemical and pharmaceutical research, showcasing a unique molecular architecture that has garnered considerable attention from the scientific community. The intricate structure of this molecule, characterized by its cyano group, dimethylamino ethylsulfanylphenyl moiety, and furan-2-yl prop-2-enamide backbone, positions it as a promising candidate for further exploration in medicinal chemistry.

The cyano group at the 2-position of the prop-2-enamide moiety introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially facilitating interactions with biological targets. This feature is particularly relevant in drug design, where solubility and bioavailability are critical factors. Additionally, the presence of a dimethylamino ethylsulfanylphenyl substituent on the aromatic ring adds another layer of complexity, influencing both electronic and steric properties. Such substituents are often employed to modulate binding affinity and selectivity in drug candidates.

In recent years, there has been growing interest in molecules that incorporate heterocyclic structures, such as the furan-2-yl group in this compound. Heterocycles are known for their diverse biological activities and have been widely utilized in the development of pharmaceuticals. The combination of a furan ring with other functional groups can lead to novel pharmacological effects, making this compound an attractive scaffold for drug discovery. Current research indicates that furan derivatives exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The pharmaceutical industry has been actively exploring new chemical entities to address unmet medical needs. The compound (Z)-2-Cyano-N-[4-[2-(dimethylamino)ethylsulfanyl]phenyl]-3-(furan-2-yl)prop-2-enamide is part of this ongoing effort. Its unique structural features make it a potential candidate for further development into a therapeutic agent. Researchers are particularly interested in its potential applications in treating inflammatory diseases, where modulating immune responses is key. Preliminary studies suggest that this compound may interact with specific enzymes and receptors involved in inflammation pathways.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques are employed to construct the complex framework efficiently. The use of chiral auxiliaries or catalysts may be necessary to achieve the desired stereochemical configuration, which is crucial for biological activity. The synthesis also highlights the importance of optimizing reaction conditions to minimize side products and maximize functional group compatibility.

Evaluation of the compound's pharmacological properties is essential before it can be considered for clinical development. In vitro assays are conducted to assess its interaction with biological targets such as enzymes and receptors. These studies provide valuable insights into its mechanism of action and potential therapeutic benefits. Additionally, toxicological studies are performed to evaluate its safety profile. Understanding both efficacy and safety is critical for advancing a compound through preclinical and clinical trials.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like this one. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. This approach helps in designing modifications to enhance potency and selectivity while minimizing toxicity. The use of high-performance computing resources enables the analysis of large datasets, facilitating faster decision-making in drug development pipelines.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Further research is needed to fully elucidate its pharmacological profile and explore possible therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate these endeavors by combining expertise in synthetic chemistry, pharmacology, and computational biology.

In conclusion, the compound identified by CAS number 1428122-47-7, specifically named as (Z)-2-Cyano-N-[4-[2-(dimethylamino)ethylsulfanyl]phenyl]-3-(furan-2-yl)prop-2-enamide, represents an intriguing molecule with significant potential in pharmaceutical research. Its complex architecture and functional groups make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in medicine.